N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[2-(dimethylamino)-2-naphthalen-1-ylethyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C23H26N2O3/c1-25(2)20(19-11-7-9-16-8-5-6-10-18(16)19)15-24-23(26)17-12-13-21(27-3)22(14-17)28-4/h5-14,20H,15H2,1-4H3,(H,24,26)
• InChI Key: VWSQJLGXJXQJQF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C1=CC(=C(C=C1)OC)OC)C2=CC=CC3=CC=CC=C32
• Molecular Formula: C23H26N2O3
• Molecular Weight: 378.5 g/mol

Description

N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-3,4-dimethoxybenzamide, also known as DMAN, is a synthetic compound that has been widely used in scientific research. It belongs to the class of benzamides and has been found to have potential applications in the field of medicinal chemistry.

Scientific Research Applications

Alzheimer's Disease Research

One notable application is in Alzheimer's disease research, where derivatives of N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-3,4-dimethoxybenzamide have been utilized as diagnostic tools. A hydrophobic radiofluorinated derivative, [18F]FDDNP, was employed with positron emission tomography (PET) to identify and quantify neurofibrillary tangles and beta-amyloid plaques in the brains of living patients. This method has shown potential in enhancing diagnostic accuracy and monitoring disease progression, contributing significantly to Alzheimer's research and patient care (Shoghi-Jadid et al., 2002).

Fluorescent Probes for Zinc Detection

In another application, the compound's derivatives have been developed as selective fluorescent probes for zinc ions. This is crucial in biological contexts, as zinc plays significant roles in various physiological processes. A naphthalene-based fluorescent probe demonstrated dramatic fluorescence enhancement upon zinc addition, enabling high-resolution imaging of zinc distribution in HeLa cells and Arabidopsis. This advancement aids in understanding the biological functions and distribution of zinc ions, offering valuable insights into cellular biology (Lee et al., 2015).

Photophysical Studies

The compound has also been the subject of photophysical studies, exploring its solvatochromic properties and interactions with various solvents. These investigations provide insights into the compound's behavior in different environments, contributing to our understanding of its potential applications in chemical sensors, molecular probes, and other photophysical applications (Bunker et al., 1993).

Catalysis and Asymmetric Synthesis

Furthermore, derivatives of this compound have been employed as chiral auxiliaries in organometallic catalysis, facilitating highly enantioselective syntheses of complex molecules. This application showcases its utility in asymmetric synthesis, enabling the preparation of stereochemically defined products with potential pharmaceutical applications (Liu et al., 2009).

Antibacterial Agents

Research into the antibacterial properties of related naphthalene derivatives has identified compounds with significant activity against various bacterial strains. This highlights the potential of such derivatives in developing new antibacterial agents, addressing the growing need for novel antimicrobials due to increasing resistance to existing drugs (Ravichandiran et al., 2015).